Cas no 719274-67-6 (5-(2-Trifluoromethyl-phenyl)-2H-tetrazole)

5-(2-Trifluoromethyl-phenyl)-2H-tetrazole structure
719274-67-6 structure
Product Name:5-(2-Trifluoromethyl-phenyl)-2H-tetrazole
CAS No:719274-67-6
MF:C8H5F3N4
MW:214.147310972214
MDL:MFCD28368950
CID:3165364
PubChem ID:2730435
Update Time:2025-04-21

5-(2-Trifluoromethyl-phenyl)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Trifluoromethyl-phenyl)-2H-tetrazole
    • Maybridge1_006928
    • HMS561C20
    • EN300-252868
    • Z1000882
    • 5[2-(trifluoromethyl)phenyl] 1H-tetrazole
    • AKOS032971732
    • 5-[2-(TRIFLUOROMETHYL)PHENYL]-1H-TETRAZOLE
    • 5-[2-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetrazole
    • 719274-67-6
    • 5-[2-(trifluoromethyl)phenyl]-1H-tetraazole
    • SCHEMBL723099
    • 5[2-(trifluoromethyl)phenyl]1H-tetrazole
    • SCHEMBL13113121
    • CS-0242615
    • UDB27467
    • MDL： MFCD28368950
    • Inchi： 1S/C8H5F3N4/c9-8(10,11)6-4-2-1-3-5(6)7-12-14-15-13-7/h1-4H,(H,12,13,14,15)
    • InChI Key： TXJPDNSMRRSOGY-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC=CC=1C1N=NNN=1)(F)F

Computed Properties

  • Exact Mass: 214.04663066Da
  • Monoisotopic Mass: 214.04663066Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 54.5Ų

5-(2-Trifluoromethyl-phenyl)-2H-tetrazole Pricemore >>

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